Cas no 893725-81-0 (2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

• Product Name: 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
• CAS No: 893725-81-0
• MF: C₁₇H₁₄BrN₃O₃S
• MW: 420.280361652374
• CID: 5225298
• PubChem ID: 16637077
• Update Time: 2026-03-07

2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

• Inchi： 1S/C17H14BrN3O3S/c18-12-6-8-13(9-7-12)21-15(10-24-14-4-2-1-3-5-14)19-20-17(21)25-11-16(22)23/h1-9H,10-11H2,(H,22,23)
• InChI Key： RSKFYWOZJFWZEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=C(Br)C=C2)C(COC2=CC=CC=C2)=NN=1

Additional information on 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid

Introduction to 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 893725-81-0)

2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 893725-81-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is characterized by the presence of a bromophenyl group, a phenoxymethyl moiety, and a triazole ring. These functional groups contribute to the compound's stability and reactivity, making it suitable for detailed pharmacological studies. The bromophenyl group is particularly noteworthy as it can influence the compound's binding affinity to specific biological targets.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a potential candidate for the development of new antifungal agents, which are crucial in addressing the growing problem of drug-resistant fungal infections.

In addition to its antifungal properties, this compound has also been investigated for its potential as an antibacterial agent. Preliminary studies have demonstrated that 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid shows promising activity against Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be developed into a versatile antimicrobial agent for use in both clinical and veterinary settings.

The mechanism of action of 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is not yet fully understood. However, current research indicates that it may target multiple cellular processes in fungi and bacteria. For instance, it has been hypothesized that the compound interferes with cell wall synthesis and disrupts membrane integrity, leading to cell death. Further studies are needed to elucidate the exact mechanisms involved.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid. Early results from Phase I trials have shown that the compound is well-tolerated by human subjects and does not exhibit significant toxicity at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through a multistep reaction sequence involving azide coupling and subsequent reduction. The bromophenyl and phenoxymethyl groups are then introduced through selective substitution reactions. Finally, the acetic acid moiety is added to complete the synthesis.

The potential applications of 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid extend beyond its use as an antimicrobial agent. Recent studies have explored its anti-inflammatory properties and its potential as a lead compound for the development of new drugs for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate inflammatory pathways without causing significant side effects makes it an attractive candidate for further investigation.

In conclusion, 2-{4-(4-bromophenyl)-5-(phenoxymethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid (CAS No. 893725-81-0) represents a promising new molecule with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important subject of ongoing research in medicinal chemistry and pharmaceutical science. As more data becomes available from clinical trials and further studies, this compound may prove to be a valuable addition to the arsenal of drugs used to treat various infectious and inflammatory diseases.